Cas no 2138824-59-4 (Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2138824-59-4
• MF: C₁₃H₂₂BrNO₂
• MW: 304.223283290863
• CID: 5965206
• PubChem ID: 165465469
• Update Time: 2025-10-28

Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-802755
• tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate
• 2138824-59-4
• Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H22BrNO2/c1-10-9-15(8-6-11(10)5-7-14)12(16)17-13(2,3)4/h5,7,10-11H,6,8-9H2,1-4H3/b7-5+
• InChI Key： UTYWLEMWCCAMMV-FNORWQNLSA-N
• SMILES： Br/C=C/C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 303.08339g/mol
• Monoisotopic Mass: 303.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate (CAS No. 2138824-59-4)

Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate (CAS No. 2138824-59-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a bromoethenyl group and a tert-butyl carboxylate moiety makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in catalysis, medicinal chemistry, and polymer science.

In recent years, the demand for piperidine-based compounds like Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate has surged due to their role in developing targeted therapies and bioactive materials. The compound's unique structure allows for selective functionalization, making it a preferred choice for structure-activity relationship (SAR) studies. Its CAS No. 2138824-59-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound's stability and solubility properties have been explored for green chemistry applications, aligning with the global push for sustainable synthetic methods.

The synthesis of Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are optimized to achieve high yields and purity, critical for industrial-scale production. The compound's bromoethenyl group serves as a reactive handle for further derivatization, enabling the creation of diverse molecular architectures. This flexibility has positioned it as a key building block in combinatorial chemistry and high-throughput screening platforms.

From a commercial perspective, Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate is supplied by leading chemical manufacturers under stringent quality controls. Its CAS No. 2138824-59-4 is often cross-referenced in patents and research publications, highlighting its intellectual property significance. The compound's compatibility with microwave-assisted synthesis and flow chemistry has further expanded its utility in modern laboratories. As the pharmaceutical industry increasingly adopts AI-driven drug design, compounds like this are pivotal for virtual screening and molecular docking simulations.

In conclusion, Tert-butyl 4-(2-bromoethenyl)-3-methylpiperidine-1-carboxylate (CAS No. 2138824-59-4) represents a critical tool for advancing synthetic and applied chemistry. Its multifaceted applications, from drug development to material engineering, underscore its importance in contemporary scientific endeavors. Future research may explore its potential in bioconjugation and nanotechnology, further solidifying its role in innovation-driven industries.